Cas no 2089509-74-8 (3-(4-methylnaphthalen-1-yl)prop-2-en-1-ol)

• Product Name: 3-(4-methylnaphthalen-1-yl)prop-2-en-1-ol
• CAS No: 2089509-74-8
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 6034227
• PubChem ID: 14835724
• Update Time: 2025-05-21

3-(4-methylnaphthalen-1-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylnaphthalen-1-yl)prop-2-en-1-ol
• SCHEMBL10952385
• 2089509-74-8
• EN300-1852680

• Inchi： 1S/C14H14O/c1-11-8-9-12(5-4-10-15)14-7-3-2-6-13(11)14/h2-9,15H,10H2,1H3/b5-4+
• InChI Key： AVLUQIGQSIJASD-SNAWJCMRSA-N
• SMILES： OC/C=C/C1C=CC(C)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 198.104465066g/mol
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-methylnaphthalen-1-yl)prop-2-en-1-ol

Introduction to 3-(4-Methylnaphthalen-1-yl)prop-2-en-1-ol (CAS No. 2089509-74-8)

3-(4-Methylnaphthalen-1-yl)prop-2-en-1-ol, with the CAS number 2089509-74-8, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its distinctive molecular structure, which includes a naphthalene ring and a propenol moiety. The presence of these functional groups imparts specific chemical and physical properties that make it an intriguing subject for both academic research and industrial applications.

The chemical structure of 3-(4-Methylnaphthalen-1-yl)prop-2-en-1-ol can be represented as C₁₃H₁₄O. The compound is synthesized through a series of well-defined chemical reactions, often involving the coupling of a substituted naphthalene derivative with an appropriate alkenyl alcohol. The synthesis process is highly controlled to ensure the purity and stability of the final product, which is crucial for its intended applications.

In the realm of pharmaceutical research, 3-(4-Methylnaphthalen-1-yl)prop-2-en-1-ol has shown promising potential as a lead compound for the development of new drugs. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain kinases, which are key players in signal transduction pathways involved in cancer progression. This finding suggests that 3-(4-Methylnaphthalen-1-yl)prop-2-en-1-ol could serve as a valuable scaffold for the design of novel anticancer agents.

Beyond its pharmaceutical applications, 3-(4-Methylnaphthalen-1-yl)prop-2-en-1-ol has also been explored for its potential use in materials science. The unique combination of the naphthalene ring and the propenol group endows this compound with interesting optical and electronic properties. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a building block for the synthesis of advanced functional materials, such as organic semiconductors and luminescent materials. These materials have potential applications in areas such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The stability and reactivity of 3-(4-Methylnaphthalen-1-yl)prop-2-en-1-ol have been extensively studied to understand its behavior under different conditions. It has been found to be stable under standard laboratory conditions but can undergo various chemical transformations when exposed to specific reagents or catalysts. For example, it can undergo hydrogenation to form saturated derivatives or undergo electrophilic substitution reactions at the naphthalene ring. These transformations provide a versatile platform for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

In terms of safety and handling, it is important to note that while 3-(4-Methylnaphthalen-1-yl)prop-2-en-1-ol is not classified as a hazardous substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be used to minimize exposure risks. Additionally, it is advisable to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for 3-(4-Methylnaphthalen-1-yl)prop-2-en-1-ol are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various industries. As more studies are conducted and new findings are reported, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.